Cas no 121771-98-0 (5-\u200bEthoxy-\u200b10-\u200bGingerol)

5-Ethoxy-10-Gingerol is a synthetic derivative of gingerol, the primary bioactive compound found in ginger (Zingiber officinale). This modified gingerol variant is characterized by the introduction of an ethoxy group at the 5-position, enhancing its stability and potential bioactivity. It exhibits strong antioxidant and anti-inflammatory properties, making it a candidate for research in nutraceuticals and pharmaceuticals. The ethoxy substitution may improve its metabolic resistance and bioavailability compared to natural gingerols. Applications include studies in oxidative stress mitigation, inflammation modulation, and metabolic health. Its well-defined structure allows for precise investigation in mechanistic and pharmacological research. Suitable for analytical and experimental use in controlled laboratory settings.
5-\u200bEthoxy-\u200b10-\u200bGingerol structure
121771-98-0 structure
Product Name:5-\u200bEthoxy-\u200b10-\u200bGingerol
CAS No:121771-98-0
MF:C23H38O4
MW:378.545427799225
CID:3040674
Update Time:2025-05-22

5-\u200bEthoxy-\u200b10-\u200bGingerol Chemical and Physical Properties

Names and Identifiers

    • 5-Ethoxy-10-Gingerol
    • 5-\u200bEthoxy-\u200b10-\u200bGingerol
    • Inchi: 1S/C23H38O4/c1-4-6-7-8-9-10-11-12-21(27-5-2)18-20(24)15-13-19-14-16-22(25)23(17-19)26-3/h14,16-17,21,25H,4-13,15,18H2,1-3H3/t21-/m0/s1
    • InChI Key: IIMWZRCCMNNCLQ-NRFANRHFSA-N
    • SMILES: O(CC)[C@H](CC(CCC1C=CC(=C(C=1)OC)O)=O)CCCCCCCCC

Computed Properties

  • Exact Mass: 378.27700969 g/mol
  • Monoisotopic Mass: 378.27700969 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 378.5
  • XLogP3: 6.2
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Color/Form: Powder
  • Density: 0.997±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (4.5E-3 g/L) (25 ºC),

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Additional information on 5-\u200bEthoxy-\u200b10-\u200bGingerol

Comprehensive Overview of 5-Ethoxy-10-Gingerol (CAS No. 121771-98-0): Properties, Applications, and Research Insights

5-Ethoxy-10-Gingerol (CAS No. 121771-98-0) is a bioactive derivative of gingerol, a well-known phenolic compound found in ginger (Zingiber officinale). This structurally modified gingerol variant has garnered significant attention in recent years due to its enhanced stability and potential therapeutic benefits. Researchers and industries are increasingly exploring its applications in nutraceuticals, cosmeceuticals, and functional foods, aligning with the growing consumer demand for natural and sustainable bioactive ingredients.

The compound's name, 5-Ethoxy-10-Gingerol, reflects its chemical structure, where an ethoxy group replaces a hydroxyl group at the fifth position of the gingerol backbone. This modification not only improves its lipophilicity but also enhances its bioavailability, a critical factor in drug development and dietary supplement formulations. The CAS registry number 121771-98-0 serves as a unique identifier, ensuring precise classification in chemical databases and regulatory documents.

Recent studies highlight the antioxidant and anti-inflammatory properties of 5-Ethoxy-10-Gingerol, making it a promising candidate for managing oxidative stress-related conditions. These properties resonate with current health trends, such as the focus on gut health, immune support, and anti-aging solutions. For instance, its potential to modulate NF-κB signaling pathways has sparked interest in its role as a natural alternative to synthetic anti-inflammatory agents.

In the cosmetic industry, 5-Ethoxy-10-Gingerol is gaining traction as a skin-brightening agent and collagen booster. Its ability to inhibit melanogenesis and protect against UV-induced damage aligns with the rising demand for clean beauty products. Formulators are incorporating it into serums and creams, capitalizing on its dual action as an antioxidant and anti-aging compound. This trend is further amplified by consumer searches for "natural alternatives to retinol" and "ginger-derived skincare benefits."

From a commercial perspective, the synthesis and scalability of 5-Ethoxy-10-Gingerol remain areas of active research. Innovations in green chemistry and enzymatic catalysis are being explored to optimize its production, addressing sustainability concerns in the pharmaceutical and nutraceutical sectors. These efforts are critical to meeting the compound's growing demand while adhering to eco-friendly manufacturing practices.

Despite its potential, challenges such as standardization and regulatory approval must be addressed. Rigorous clinical trials are needed to validate its efficacy and safety, particularly for long-term use. Nevertheless, the compound's multifaceted applications position it as a key player in the future of plant-based therapeutics and preventive healthcare.

In summary, 5-Ethoxy-10-Gingerol (CAS No. 121771-98-0) represents a convergence of traditional knowledge and modern science. Its adaptability across industries—from dietary supplements to cosmetic formulations—underscores its versatility. As research continues to unravel its mechanisms, this gingerol derivative is poised to become a cornerstone in the development of next-generation natural health products.

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